N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide

• IUPAC Name: N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C16H17Cl2NO2S/c1-3-12-4-7-14(8-5-12)22(20,21)19-11(2)15-9-6-13(17)10-16(15)18/h4-11,19H,3H2,1-2H3
• InChI Key: JVCGQUWQLUJQMA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC(C)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H17Cl2NO2S
• Molecular Weight: 358.3 g/mol

Description

N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide, also known as DICLOSULAM, is a synthetic compound used in the field of agricultural science. It belongs to the group of sulfonylurea herbicides and is commonly used to control broadleaf weeds in crops such as corn, soybean, and wheat.

Mechanism of Action

N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide works by inhibiting the biosynthesis of branched-chain amino acids in plants, which are essential for protein synthesis and growth. This leads to the death of the target weeds while leaving the crop unharmed. The specific target site of N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide is the acetohydroxyacid synthase (AHAS) enzyme, which catalyzes the first step in the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects
N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide has been shown to have minimal effects on non-target organisms such as mammals, birds, and fish. It is rapidly degraded in soil and water, reducing its potential for environmental accumulation. However, it can be toxic to certain aquatic organisms such as algae and aquatic plants.

Advantages and Limitations for Lab Experiments

N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide is a valuable tool for laboratory studies investigating the mechanisms of herbicide action and the effects of herbicides on plant growth and development. Its specificity for the AHAS enzyme makes it a useful tool for studying the biosynthesis of branched-chain amino acids in plants. However, its effectiveness against a limited range of weed species may limit its use in certain laboratory experiments.

Future Directions

Future research on N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide could focus on its potential for use in integrated weed management strategies. This could involve combining N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide with other herbicides or cultural practices to enhance weed control and reduce the risk of herbicide resistance. Additionally, research could be conducted to investigate the potential of N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide as a lead compound for the development of new herbicides with improved efficacy and environmental safety. Finally, research could be conducted to investigate the potential for N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide to be used in other areas of agriculture, such as horticulture and turf management.

Scientific Research Applications

N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide has been extensively studied for its herbicidal properties and has been found to be effective against a wide range of broadleaf weeds. It has been used in both field and laboratory studies to evaluate its efficacy in controlling weeds and its impact on crop yield. In addition, N-[1-(2,4-dichlorophenyl)ethyl]-4-ethylbenzenesulfonamide has been studied for its environmental fate and toxicity to non-target organisms.